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Compound of Interest

Compound Name: N-Phenyilpiperidin-4-amine

Cat. No.: B126078

An In-depth Technical Guide to N-phenylpiperidin-4-amine

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-phenylpiperidin-4-amine, also known as 4-anilinopiperidine (4-AP), is a pivotal chemical
intermediate with significant applications in pharmaceutical synthesis.[1] Its molecular structure,
featuring a phenyl group attached to a piperidine ring at the 4-position, provides a versatile
scaffold for developing a wide range of compounds.[1] This document provides a
comprehensive technical overview of N-phenylpiperidin-4-amine, detailing its molecular
structure, chemical properties, synthesis protocols, and its crucial role as a precursor in the
synthesis of potent analgesics, most notably fentanyl and its analogues.[1] Due to its
application in the manufacture of controlled substances, it is a regulated chemical in several
jurisdictions.[1]

Chemical Identity and Properties

N-phenylpiperidin-4-amine is an organic compound belonging to the phenylpiperidine class.
[1] Its identity is well-established through various chemical identifiers and properties. The
hydrochloride salt form is also commonly used in synthesis.[2][3]

Core Chemical Data

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b126078?utm_src=pdf-interest
https://www.benchchem.com/product/b126078?utm_src=pdf-body
https://www.benchchem.com/product/b126078?utm_src=pdf-body
https://www.benchchem.com/jp/product/b126078
https://www.benchchem.com/jp/product/b126078
https://www.benchchem.com/product/b126078?utm_src=pdf-body
https://www.benchchem.com/jp/product/b126078
https://www.benchchem.com/jp/product/b126078
https://www.benchchem.com/product/b126078?utm_src=pdf-body
https://www.benchchem.com/jp/product/b126078
https://www.caymanchem.com/product/20085/4-anilinopiperidine-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/N-Phenylpiperidin-4-amine-dihydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

The fundamental quantitative data for N-phenylpiperidin-4-amine are summarized below for

easy reference.

Property Value Source

Molecular Formula C11H1eN:2 [41516171181

Molecular Weight 176.26 g/mol [110516]17118]

176.2581 g/mol (High- )

Resolution)

CAS Number 23056-29-3 [41[5][6][8][°]

IUPAC Name N-phenylpiperidin-4-amine [4][10]

Formula Weight (di-HCI salt) 249.2 g/mol [2]

CAS Number (di-HCI salt) 99918-43-1 [2]
Physicochemical Properties

Property Value Notes

Boiling Point 312.0+35.0°C Predicted

Density 1.052 + 0.06 g/cm?3 Predicted

Appearance Crystalline solid [2] (for hydrochloride salt)
Synonyms

The compound is known by several names in scientific literature and chemical catalogs,

including:

Despropionyl norfentanyl[4]

4-Anilinopiperidine (4-AP)[2][5][10]
4-(Phenylamino)piperidine[7][10]

N-(Piperidin-4-yl)aniline[7][10]
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e Fentanyl Related Compound B (USP)[5]

e Fentanyl Impurity | (EP)[5]

Molecular Structure

The structure of N-phenylpiperidin-4-amine consists of a piperidine ring where the nitrogen at
position 4 is bonded to the nitrogen atom of an aniline group. This bifunctional nature, with both
a secondary amine within the piperidine ring and an aniline moiety, is key to its reactivity and
utility as a synthetic building block.[1]
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Reductive Amination
(e.g., NaBH(OACc)3 in DCE)

Protected Intermediate:
tert-butyl 4-(phenylamino)
piperidine-1-carboxylate

Acidic Deprotection
(e.g., TFA or HCI in EtOH)

Final Product:

N-phenylpiperidin-4-amine

Isolation as Salt (Optional)
(e.g., Dihydrochloride)
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Key Intermediate Final Active Pharmaceutical Ingredient

Acylati ith
Acylation with e

Core Precursor Phenethyl Group Norfentanyl Eropiony] Group %
N-phenylpiperidin-4-amine Multi-step
(4-AP) Synthesis g Fentanyl Analogues

i (e.g., Sufentanil)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. N-Phenylpiperidin-4-amine|CAS 23056-29-3|Research Chemical [benchchem.com]
2. caymanchem.com [caymanchem.com]

3. N-Phenylpiperidin-4-amine dihydrochloride | CL11H18CI2N2 | CID 45791702 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. N-Phenyl-4-piperidinamine [webbook.nist.gov]

5. N-Phenylpiperidin-4-amine (4-Anilinopiperidine) [Igcstandards.com]
6. N-phenylpiperidin-4-amine | 23056-29-3 [chemicalbook.com]

7. scbt.com [scbt.com]

8. CAS 23056-29-3 C11H16N2 N-Phenylpiperidin-4-amine - CMO,CDMO,Custom
Synthesis-Howei Pharm [howeipharm.com]

9. 86-MM0528.14-0025 - n-phenylpiperidin-4-amine-4-anilinopip... [cymitquimica.com]
10. 4-Anilinopiperidine | C11H16N2 | CID 89982 - PubChem [pubchem.ncbi.nim.nih.gov]

To cite this document: BenchChem. [N-phenylpiperidin-4-amine molecular structure and
weight]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b126078?utm_src=pdf-body-img
https://www.benchchem.com/product/b126078?utm_src=pdf-custom-synthesis
https://www.benchchem.com/jp/product/b126078
https://www.caymanchem.com/product/20085/4-anilinopiperidine-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/N-Phenylpiperidin-4-amine-dihydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/N-Phenylpiperidin-4-amine-dihydrochloride
https://webbook.nist.gov/cgi/cbook.cgi?ID=C23056293&Mask=80
https://www.lgcstandards.com/GU/en/N-Phenylpiperidin-4-amine-4-Anilinopiperidine-/p/MM0528.14
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5907227.htm
https://www.scbt.com/p/4-anilinopiperidine-23056-29-3
https://www.howeipharm.com/g/1YP025063
https://www.howeipharm.com/g/1YP025063
https://cymitquimica.com/products/86-MM0528.14-0025/23056-29-3/n-phenylpiperidin-4-amine-4-anilinopiperidine/
https://pubchem.ncbi.nlm.nih.gov/compound/4-Anilinopiperidine
https://www.benchchem.com/product/b126078#n-phenylpiperidin-4-amine-molecular-structure-and-weight
https://www.benchchem.com/product/b126078#n-phenylpiperidin-4-amine-molecular-structure-and-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b126078#n-phenylpiperidin-4-amine-molecular-
structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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